molecular formula C12H21N3O2S B6159275 5-amino-2-(dimethylamino)-N,N-diethylbenzene-1-sulfonamide CAS No. 1018606-52-4

5-amino-2-(dimethylamino)-N,N-diethylbenzene-1-sulfonamide

Cat. No. B6159275
CAS RN: 1018606-52-4
M. Wt: 271.4
InChI Key:
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Description

5-Amino-2-(dimethylamino)-N,N-diethylbenzene-1-sulfonamide, commonly known as Sulfanilamide, is an organic compound with a wide range of applications in scientific research. It is a white crystalline powder with a molecular formula of C10H14N2O2S, and a molecular weight of 246.29 g/mol. Sulfanilamide has been used as a synthetic intermediate in the production of various compounds, including antibiotics, antifungal agents, and sulfonamides. It has also been used as a reagent in organic synthesis, and as a catalyst in the production of polymers.

Mechanism of Action

Sulfanilamide works by inhibiting the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid. By blocking the synthesis of folic acid, sulfanilamide prevents the growth of bacteria that require folic acid for growth and reproduction.
Biochemical and Physiological Effects
Sulfanilamide has a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and anti-allergic properties, and to inhibit the growth of certain types of cancer cells. In addition, it has been shown to have anticoagulant properties, and to reduce the risk of blood clots.

Advantages and Limitations for Lab Experiments

Sulfanilamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is non-toxic and non-irritating. In addition, it is soluble in water and most organic solvents, and it has a wide range of applications in scientific research. However, sulfanilamide is also relatively unstable, and it can be degraded by light and heat.

Future Directions

There are several potential future directions for research involving sulfanilamide. One potential direction is to develop new methods for synthesizing sulfanilamide, such as the use of enzymes or microorganisms. Another potential direction is to further explore the biochemical and physiological effects of sulfanilamide, such as its ability to inhibit the growth of cancer cells. Additionally, further research could be conducted on the potential applications of sulfanilamide in the synthesis of pharmaceuticals, such as penicillin and tetracycline. Finally, research could be conducted on the potential uses of sulfanilamide as a catalyst in the production of polymers, and on the potential uses of sulfanilamide as a reagent in organic synthesis.

Synthesis Methods

Sulfanilamide can be synthesized using a variety of methods, including the reaction of aniline with sulfonyl chloride, the reaction of aniline with sulfonyl bromide, and the reaction of aniline with sulfonyl fluoride. The most commonly used method involves the reaction of aniline with sulfonyl chloride, which can be catalyzed by a variety of catalysts, including phosphoric acid, sulfuric acid, and pyridine. The reaction of aniline with sulfonyl chloride produces sulfanilamide and hydrochloric acid as byproducts.

Scientific Research Applications

Sulfanilamide has a wide range of applications in scientific research, including in the synthesis of antibiotics, antifungal agents, and sulfonamides. It has also been used as a reagent in organic synthesis, and as a catalyst in the production of polymers. In addition, it has been used in the synthesis of various pharmaceuticals, such as penicillin and tetracycline.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-2-(dimethylamino)-N,N-diethylbenzene-1-sulfonamide involves the reaction of 5-nitro-2-(dimethylamino)-N,N-diethylbenzene-1-sulfonamide with tin and hydrochloric acid to reduce the nitro group to an amino group, followed by the addition of dimethylamine to the amino group to form the dimethylamino derivative. The final step involves the deprotection of the sulfonamide group using sodium hydroxide to yield the desired compound.", "Starting Materials": [ "5-nitro-2-(dimethylamino)-N,N-diethylbenzene-1-sulfonamide", "Tin", "Hydrochloric acid", "Dimethylamine", "Sodium hydroxide" ], "Reaction": [ "Step 1: Reduction of nitro group to amino group using tin and hydrochloric acid", "Step 2: Addition of dimethylamine to amino group to form dimethylamino derivative", "Step 3: Deprotection of sulfonamide group using sodium hydroxide" ] }

CAS RN

1018606-52-4

Product Name

5-amino-2-(dimethylamino)-N,N-diethylbenzene-1-sulfonamide

Molecular Formula

C12H21N3O2S

Molecular Weight

271.4

Purity

95

Origin of Product

United States

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